Cas no 1556264-87-9 (2-(5-Methyl-1H-indol-3-yl)acetaldehyde)

• Product Name: 2-(5-Methyl-1H-indol-3-yl)acetaldehyde
• CAS No: 1556264-87-9
• MF: C₁₁H₁₁NO
• MW: 173.211142778397
• CID: 4739495
• Update Time: 2023-08-16

2-(5-Methyl-1H-indol-3-yl)acetaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-(5-Methyl-1H-indol-3-yl)acetaldehyde

• Inchi： 1S/C11H11NO/c1-8-2-3-11-10(6-8)9(4-5-13)7-12-11/h2-3,5-7,12H,4H2,1H3
• InChI Key： IPEVJPXHGMAEHD-UHFFFAOYSA-N
• SMILES： O=CCC1=CNC2C=CC(C)=CC1=2

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 193
• XLogP3: 1.8
• Topological Polar Surface Area: 32.9